N-{3-[(1,1-dioxido-1,2-benzothiazol-3-yl)amino]propyl}-3,4-dimethoxybenzamide

• Molecular Formula: C19H21N3O5S
• Molecular Weight: 403.5 g/mol
• IUPAC Name: N-[3-[(1,1-dioxo-1,2-benzothiazol-3-ylidene)amino]propyl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C19H21N3O5S/c1-26-15-9-8-13(12-16(15)27-2)19(23)21-11-5-10-20-18-14-6-3-4-7-17(14)28(24,25)22-18/h3-4,6-9,12H,5,10-11H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key: YBYNWCDQVZJCBL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NCCCN=C2C3=CC=CC=C3S(=O)(=O)N2)OC

Description

N-{3-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]propyl}-3,4-dimethoxybenzamide is a complex organic compound that features a benzothiazole ring system

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-{3-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]propyl}-3,4-dimethoxybenzamide typically involves multi-step organic reactionsThe reaction conditions often require the use of catalysts such as palladium or copper, and solvents like ethanol or acetonitrile .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process. Optimization of reaction conditions, such as temperature, pressure, and reagent concentrations, is crucial for large-scale synthesis .

Chemical Reactions Analysis

Types of Reactions

N-{3-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]propyl}-3,4-dimethoxybenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the benzothiazole ring to its corresponding dihydro form.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on the benzothiazole ring or the benzamide moiety

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as